Cas no 3749-26-6 (1,2-dimethyl-3-(piperidin-2-yl)-1H-indole)

• Product Name: 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole
• CAS No: 3749-26-6
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6169002
• PubChem ID: 82288287
• Update Time: 2025-05-20

1,2-dimethyl-3-(piperidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole
• 3749-26-6
• EN300-1854867

• Inchi： 1S/C15H20N2/c1-11-15(13-8-5-6-10-16-13)12-7-3-4-9-14(12)17(11)2/h3-4,7,9,13,16H,5-6,8,10H2,1-2H3
• InChI Key： PCTGCEMTSDPDIV-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C2C=CC=CC=2N(C)C=1C

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole

Recent Advances in the Study of 1,2-Dimethyl-3-(piperidin-2-yl)-1H-indole (CAS: 3749-26-6) in Chemical Biology and Pharmaceutical Research

The compound 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole (CAS: 3749-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic indole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating neurological disorders such as depression and Parkinson's disease. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions, revealing a unique binding pocket that could be exploited for further drug design.

In addition to its neurological applications, recent investigations have explored the compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole inhibits the proliferation of certain cancer cell lines by targeting key signaling pathways, including the PI3K/AKT/mTOR axis. The researchers employed a combination of cell-based assays and molecular docking studies to validate these findings, highlighting the compound's potential as a lead candidate for anticancer therapy.

The synthesis and optimization of 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole have also been a focal point of recent research. A novel synthetic route, published in Organic Letters (2023), offers improved yield and scalability, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies aiming to develop this compound into a viable drug candidate.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing studies are investigating structural modifications to enhance these parameters while maintaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1,2-dimethyl-3-(piperidin-2-yl)-1H-indole (CAS: 3749-26-6) represents a versatile scaffold with significant potential in drug discovery. Its diverse pharmacological activities and recent synthetic advancements position it as a compelling candidate for further development. Future research should focus on addressing its pharmacokinetic limitations and exploring additional therapeutic applications, paving the way for its translation into clinical use.